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Compound of Interest

Compound Name:

(4-

(Methoxymethyl)cyclohexyl)metha

nol

Cat. No.: B150718 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Environmental Profiles

The selection of chemical compounds in industrial applications and drug development extends

beyond performance and efficacy to encompass environmental impact. This guide provides a

comparative environmental assessment of (4-(Methoxymethyl)cyclohexyl)methanol against

three potential alternatives: 1,4-Cyclohexanedimethanol (CHDM), 2,2,4-Trimethyl-1,3-

pentanediol diisobutyrate (TXIB), and Di-isononyl phthalate (DINP). The following sections

present available quantitative data on key environmental indicators, detailed experimental

protocols for the cited ecotoxicological and biodegradation studies, and visual representations

of experimental workflows to aid in informed decision-making.

Quantitative Environmental Impact Data
The environmental profiles of (4-(Methoxymethyl)cyclohexyl)methanol and its alternatives

are summarized in the table below. It is important to note that specific environmental data for

(4-(Methoxymethyl)cyclohexyl)methanol as a pure substance is limited in publicly available

literature. Much of the available information pertains to crude 4-methylcyclohexanemethanol

(MCHM), a mixture in which (4-(Methoxymethyl)cyclohexyl)methanol is a component[1].
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Parameter

(4-
(Methoxymeth
yl)cyclohexyl)
methanol

1,4-
Cyclohexanedi
methanol
(CHDM)

2,2,4-
Trimethyl-1,3-
pentanediol
diisobutyrate
(TXIB)

Di-isononyl
phthalate
(DINP)

Biodegradability

Data for crude

MCHM indicates

nearly complete

aerobic

degradation

within 14 days[2].

Anaerobic

degradation is

significantly

slower[2].

Inherently

biodegradable,

with 98%

degradation over

a 19-day period

in an OECD

302B test.

Considered

"inherently

biodegradable"

[3].

Readily

biodegradable,

with 57% to 81%

removal in 28

days by CO2

evolution[4].

Aquatic Toxicity -

Fish

Data for crude

MCHM is

available.

LC50 (96h) >

100 mg/L

(species not

specified)[3].

LC50 = 18 mg/L

(acute fish

toxicity)[3].

Acute exposure

studies found no

effects at tested

concentrations[5]

.

Aquatic Toxicity -

Invertebrates

Data for crude

MCHM is

available.

EC50 (48h) for

Daphnia magna

> 100 mg/L.

EC50 = 300

mg/L (acute

daphnia)[3].

No adverse

effects observed

within the limits

of water

solubility[6].

Aquatic Toxicity -

Algae
Not found Not found

EC50 = 8.0 mg/L

(acute algae);

NOEC = 5.3

mg/L (acute

algae)[3].

No adverse

effects observed

within the limits

of water

solubility[6].

Bioaccumulation

Potential

Not found An estimated

Bioconcentration

Factor (BCF) of 3

suggests a low

potential for

Substance is not

considered

persistent,

bioaccumulative,

Low potential to

bioaccumulate in

the

environment[6].
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bioconcentration[

7].

and toxic (PBT)

[8].

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the environmental

impact assessment. These protocols are based on internationally recognized OECD guidelines.

Ready Biodegradability - OECD 301C (Modified MITI Test
I)
This test evaluates the ready biodegradability of chemicals by measuring oxygen consumption.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with a mixed population of microorganisms from activated sludge and incubated under

aerobic conditions in the dark or diffuse light. The consumption of oxygen is measured by a

respirometer for 28 days. The percentage of biodegradation is calculated as the ratio of the

biochemical oxygen demand (BOD) to the theoretical oxygen demand (ThOD).

Test System:

Apparatus: Automatic electrolytic BOD meter or respirometer.

Inoculum: Activated sludge from a wastewater treatment plant, precultured with synthetic

sewage.

Test Substance Concentration: Typically 100 mg/L.

Reference Substance: Sodium benzoate, aniline, or sodium acetate to check the

procedure's validity.

Control: A blank control with only inoculum and mineral medium.

Procedure:

The test substance, mineral medium, and inoculum are added to the test flasks.
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The flasks are sealed and connected to the respirometer.

The oxygen consumption is continuously monitored for 28 days at a constant temperature

(25 ± 1°C).

Data Analysis: The percentage of biodegradation is calculated based on the measured

oxygen consumption relative to the theoretical oxygen demand. A substance is considered

readily biodegradable if it reaches a 60% degradation level within a 10-day window during

the 28-day test period.

Acute Immobilisation Test for Daphnia sp. - OECD 202
This test assesses the acute toxicity of chemicals to Daphnia magna.

Principle: Young daphnids (less than 24 hours old) are exposed to the test substance in a

static or semi-static system for 48 hours. The endpoint is the immobilization of the daphnids,

defined as the inability to swim within 15 seconds after gentle agitation.

Test System:

Test Organism:Daphnia magna.

Test Duration: 48 hours.

Test Concentrations: At least five concentrations in a geometric series.

Control: A control group without the test substance.

Test Conditions: Temperature of 20 ± 2°C with a 16-hour light/8-hour dark photoperiod.

Procedure:

Daphnids are placed in test vessels containing the different concentrations of the test

substance.

Observations for immobilization are made at 24 and 48 hours.
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Data Analysis: The concentration that causes immobilization in 50% of the daphnids (EC50)

is calculated for the 48-hour exposure period.

Fish, Acute Toxicity Test - OECD 203
This test evaluates the acute lethal toxicity of chemicals to fish.

Principle: Fish are exposed to the test substance for a 96-hour period. Mortalities are

recorded at 24, 48, 72, and 96 hours.

Test System:

Test Organism: Recommended species include Zebrafish (Danio rerio) or Rainbow trout

(Oncorhynchus mykiss).

Test Duration: 96 hours.

Test Concentrations: At least five concentrations in a geometric series.

Control: A control group without the test substance.

Test Conditions: Species-specific temperature and photoperiod.

Procedure:

Fish are introduced into test chambers containing the various concentrations of the test

substance.

Mortality and any abnormal behavior are observed and recorded at 24, 48, 72, and 96

hours.

Data Analysis: The concentration that is lethal to 50% of the test fish (LC50) is determined

for the 96-hour exposure period.

Visualizations
To further clarify the experimental processes, the following diagrams illustrate key workflows.
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Caption: Workflow for the OECD 301C Ready Biodegradability Test.
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Caption: Logical relationship for comparative environmental assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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